Cas no 2193068-00-5 (methyl 2-1-(methoxyamino)cyclobutylacetate)

• Product Name: methyl 2-1-(methoxyamino)cyclobutylacetate
• CAS No: 2193068-00-5
• MF: C₈H₁₅NO₃
• MW: 173.209602594376
• CID: 5184219
• PubChem ID: 137951516
• Update Time: 2025-05-20

methyl 2-1-(methoxyamino)cyclobutylacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-[1-(methoxyamino)cyclobutyl]acetate
• methyl 2-1-(methoxyamino)cyclobutylacetate

• Inchi： 1S/C8H15NO3/c1-11-7(10)6-8(9-12-2)4-3-5-8/h9H,3-6H2,1-2H3
• InChI Key： ONQGYTLDGLWJLL-UHFFFAOYSA-N
• SMILES： C1(NOC)(CC(OC)=O)CCC1

Additional information on methyl 2-1-(methoxyamino)cyclobutylacetate

Compound CAS No. 2193068-00-5: Methyl 2-(1-(methoxyamino)cyclobutyl)acetate

The compound with CAS No. 2193068-00-5, commonly referred to as methyl 2-(1-(methoxyamino)cyclobutyl)acetate, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development. The molecule consists of a cyclobutane ring, which is a four-membered carbon ring, substituted with a methoxyamino group and an acetate moiety. The combination of these functional groups imparts distinctive chemical and biological properties to the compound.

Recent studies have highlighted the importance of cyclobutane-containing compounds in medicinal chemistry. The constrained geometry of the cyclobutane ring can lead to enhanced binding affinities with target proteins, making such compounds valuable in drug design. In the case of methyl 2-(1-(methoxyamino)cyclobutyl)acetate, the methoxyamino group acts as a bioisostere, potentially mimicking the functionality of other amino-containing groups while offering improved pharmacokinetic properties. This makes the compound a promising candidate for further exploration in therapeutic areas such as oncology and inflammation.

The synthesis of methyl 2-(1-(methoxyamino)cyclobutyl)acetate involves a multi-step process that typically includes ring-closing metathesis or other cycloaddition reactions to form the cyclobutane core. Researchers have optimized these methods to achieve high yields and purity, ensuring that the compound is readily available for preclinical studies. The use of transition metal catalysts, such as ruthenium-based catalysts, has been particularly effective in constructing the cyclobutane ring with high efficiency.

One of the most exciting developments involving this compound is its potential as a prodrug. Prodrugs are inactive agents that are converted into active drugs within the body, often through enzymatic or chemical processes. The acetate group in methyl 2-(1-(methoxyamino)cyclobutyl)acetate can serve as a protective moiety that is cleaved under specific physiological conditions, releasing the active metabolite. This approach not only enhances drug delivery but also reduces systemic toxicity, making it an attractive option for targeted therapies.

Moreover, computational studies have provided insights into the molecular interactions of methyl 2-(1-(methoxyamino)cyclobutyl)acetate with various biological targets. Molecular docking simulations have revealed that the compound exhibits favorable binding modes with kinases and other enzymes implicated in disease pathways. These findings underscore the need for further experimental validation to confirm its therapeutic potential.

In conclusion, methyl 2-(1-(methoxyamino)cyclobutyl)acetate (CAS No. 2193068-00-5) represents a compelling example of how structural diversity can be leveraged to develop innovative therapeutic agents. With its unique combination of functional groups and promising preclinical profile, this compound holds significant potential in advancing drug discovery efforts across multiple therapeutic areas.